Cas no 670271-10-0 (2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate)

2-(2-Methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate is a specialized thiophene derivative with a multifunctional structure, combining ester, amino, and methoxyethyl groups. Its key advantages include high reactivity due to the presence of both electron-donating (amino) and electron-withdrawing (ester) substituents, making it a versatile intermediate in organic synthesis. The compound’s structural features enable its use in heterocyclic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The methoxyethyl group enhances solubility in polar solvents, facilitating downstream applications. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for complex molecular architectures.

2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate structure

670271-10-0 structure

Product name:2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate

CAS No:670271-10-0

MF:C₁₁H₁₅NO₅S

MW:273.305

MDL:MFCD04425869

CID:3148163

PubChem ID:2241202

2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
- SR-01000010685
- F1174-3275
- AKOS000811627
- EN300-19418793
- 670271-10-0
- SR-01000010685-1
- 2-O-(2-methoxyethyl) 4-O-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
- MDL： MFCD04425869
- Inchi： InChI=1S/C11H15NO5S/c1-6-7(10(13)16-3)9(12)18-8(6)11(14)17-5-4-15-2/h4-5,12H2,1-3H3
- InChI Key： WUPISEUQBQMHOP-UHFFFAOYSA-N

Computed Properties

Exact Mass: 273.06709375Da
Monoisotopic Mass: 273.06709375Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116Å²
XLogP3: 2.1

2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-19418793-0.05g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		0.05g	$563.0	2023-09-17
Life Chemicals	F1174-3275-0.5g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0	95%+	0.5g	$450.0	2023-09-07
Enamine	EN300-19418793-10g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		10g	$2884.0	2023-09-17
Enamine	EN300-19418793-2.5g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		2.5g	$1315.0	2023-09-17
Life Chemicals	F1174-3275-10g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0	95%+	10g	$2770.0	2023-09-07
Life Chemicals	F1174-3275-5g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0	95%+	5g	$1938.0	2023-09-07
Enamine	EN300-19418793-0.1g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		0.1g	$591.0	2023-09-17
Enamine	EN300-19418793-0.25g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		0.25g	$617.0	2023-09-17
Enamine	EN300-19418793-10.0g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		10g	$2884.0	2023-04-29
Enamine	EN300-19418793-0.5g	2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate	670271-10-0		0.5g	$645.0	2023-09-17

2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate Related Literature

1. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
2. Bright and sensitive ratiometric fluorescent probe enabling endogenous FA imaging and mechanistic exploration of indirect oxidative damage due to FA in various living systems†

Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
3. Building ultramicropores within organic polymers based on a thermosetting cyanate ester resin†

Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
4. Boronate ester post-functionalization of PPEs: versatile building blocks for poly(2,2′-(1-(4-(1,2-di(thiophen-2-yl)vinyl)phenyl)-2-(2,5-dioctylphenyl)ethene-1,2-diyl)dithiophene) and application in field effect transistors†

Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
5. Built-in electric field for photocatalytic overall water splitting through a TiO2/BiOBr P–N heterojunction†

Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate

Comprehensive Overview of 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 670271-10-0)

2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 670271-10-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and material science.

The compound's CAS number 670271-10-0 is a unique identifier that ensures precise referencing in scientific literature and regulatory documents. Its systematic name, 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate, highlights its structural features, including the methoxyethyl side chain and the dicarboxylate moiety. These functional groups contribute to its solubility and reactivity, making it suitable for various organic synthesis applications. Recent studies have explored its role in developing biodegradable polymers and green chemistry initiatives, aligning with the growing demand for sustainable chemical solutions.

One of the key trends in the chemical industry is the shift toward eco-friendly and high-efficiency compounds. 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate has garnered attention due to its potential in catalysis and photovoltaic materials. For instance, its thiophene core is being investigated for use in organic solar cells, a hot topic in renewable energy research. Additionally, its amino group allows for further functionalization, enabling the creation of custom-tailored molecules for specific industrial needs.

From a pharmaceutical perspective, this compound's methylthiophene scaffold is of particular interest. Thiophene derivatives are known for their bioactive properties, including anti-inflammatory and antimicrobial effects. Researchers are actively exploring 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate as a precursor for novel therapeutic agents. Its compatibility with peptide coupling reactions further enhances its utility in medicinal chemistry.

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Another area of interest is the compound's role in advanced material science. The dicarboxylate group in 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate facilitates its use in coordination chemistry, where it can act as a ligand for metal ions. This property is valuable in designing metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensors. The compound's adaptability underscores its importance in multidisciplinary research.

In summary, 2-(2-methoxyethyl) 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 670271-10-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers aiming to develop innovative solutions in sustainable chemistry and renewable energy. By staying abreast of industry trends and user search behaviors, this overview provides a comprehensive and engaging resource for professionals and enthusiasts alike.